Cas no 1006453-09-3 (4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid structure
1006453-09-3 structure
Product Name:4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
CAS No:1006453-09-3
MF:C9H13ClN2O2
MW:216.664721250534
MDL:MFCD06805402
CID:3059090
PubChem ID:19620050
Update Time:2025-04-21

4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
    • VS-09979
    • BBL030694
    • 4-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoic acid
    • AKOS000309150
    • 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
    • GQB45309
    • CS-0264267
    • 1006453-09-3
    • EN300-92490
    • F2130-0085
    • STL146712
    • MDL: MFCD06805402
    • Inchi: 1S/C9H13ClN2O2/c1-6-9(10)7(2)12(11-6)5-3-4-8(13)14/h3-5H2,1-2H3,(H,13,14)
    • InChI Key: PYFAYCOFOFQTEP-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1C)CCCC(=O)O

Computed Properties

  • Exact Mass: 216.0665554Da
  • Monoisotopic Mass: 216.0665554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1Ų

4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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4-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid
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TRC
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